Cas no 30121-03-0 (1-Naphthaleneacetaldehyde,a-[2-(diethylamino)ethyl]-a-(1-methylethyl)-)

• Product name: 1-Naphthaleneacetaldehyde,a-[2-(diethylamino)ethyl]-a-(1-methylethyl)-
• CAS No: 30121-03-0
• MF: C₂₁H₂₉NO
• MW: 311.46106
• CID: 307222
• PubChem ID: 207498

1-Naphthaleneacetaldehyde,a-[2-(diethylamino)ethyl]-a-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Naphthaleneacetaldehyde,a-[2-(diethylamino)ethyl]-a-(1-methylethyl)-
• 2-[2-(diethylamino)ethyl]-3-methyl-2-naphthalen-1-ylbutanal
• alpha-(2-(Diethylamino)ethyl)-alpha-isopropyl-1-naphthaleneacetaldehyde
• 2-[2-(DIETHYLAMINO)ETHYL]-3-METHYL-2-(NAPHTHALEN-1-YL)BUTANAL
• 1-Naphthaleneacetaldehyde, alpha-(2-(diethylamino)ethyl)-alpha-isopropyl-
• DTXSID40952539
• 30121-03-0
• BRN 2148824

• Inchi： InChI=1S/C21H29NO/c1-5-22(6-2)15-14-21(16-23,17(3)4)20-13-9-11-18-10-7-8-12-19(18)20/h7-13,16-17H,5-6,14-15H2,1-4H3
• InChI Key： JWEUZDWBSXAJKG-UHFFFAOYSA-N
• SMILES： CCN(CCC(C1=CC=CC2=CC=CC=C12)(C=O)C(C)C)CC

Computed Properties

• Exact Mass: 311.22507
• Monoisotopic Mass: 311.225
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.3Ų
• XLogP3: 4.9

Experimental Properties

• Density: 1.002
• Boiling Point: 442.1°Cat760mmHg
• Flash Point: 155.9°C
• Refractive Index: 1.548
• PSA: 20.31